Cas no 2167785-88-6 (5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine)

• Product Name: 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine
• CAS No: 2167785-88-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5810208
• PubChem ID: 165495116
• Update Time: 2025-05-28

5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine
• 2167785-88-6
• EN300-1586957

• Inchi： 1S/C13H21NO/c1-2-7-14-8-3-4-13(11-14)12-5-9-15-10-6-12/h4-5H,2-3,6-11H2,1H3
• InChI Key： RVFMFLJYYMCPNI-UHFFFAOYSA-N
• SMILES： O1CC=C(CC1)C1=CCCN(CCC)C1

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine (CAS No. 2167785-88-6)

The compound 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine (CAS No. 2167785-88-6) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its hybrid structure, featuring both a dihydropyran and a tetrahydropyridine moiety, makes it a versatile scaffold for the development of novel therapeutics. Researchers are particularly intrigued by its potential applications in targeting neurological disorders, inflammation, and metabolic diseases, which are among the most pressing health concerns today.

One of the key reasons for the growing attention toward 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine is its ability to modulate specific biological pathways. The tetrahydropyridine component, for instance, is known to interact with neurotransmitter systems, making it a candidate for studying conditions like Parkinson's disease and depression. Meanwhile, the dihydropyran ring contributes to the compound's stability and bioavailability, addressing a common challenge in drug development. These attributes align with current trends in precision medicine and targeted therapy, which prioritize molecules with high specificity and minimal side effects.

In the context of synthetic chemistry, CAS No. 2167785-88-6 represents an excellent example of modern heterocyclic chemistry. The incorporation of a propyl group at the 1-position of the tetrahydropyridine ring enhances lipophilicity, potentially improving blood-brain barrier penetration—a critical factor for CNS-active compounds. This feature is particularly relevant given the rising demand for neuroprotective agents and cognitive enhancers, topics frequently searched in academic and pharmaceutical circles. Moreover, the compound's synthetic accessibility allows for rapid derivatization, enabling structure-activity relationship (SAR) studies to optimize its pharmacological profile.

From a commercial perspective, 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine is gaining traction as a building block for high-value intermediates. Its dual functionality appeals to contract research organizations (CROs) and pharmaceutical companies engaged in fragment-based drug design. The compound's CAS registry number (2167785-88-6) ensures traceability and compliance with regulatory standards, a growing concern in the era of AI-driven drug discovery and big data analytics. These aspects resonate with industry professionals searching for reliable and scalable chemical entities.

Environmental and safety considerations are also integral to the discussion of CAS No. 2167785-88-6. Unlike many traditional heterocycles, this compound exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the global shift toward sustainable pharmaceuticals, a hot topic among environmental scientists and policymakers. Researchers are increasingly investigating its potential as a biocompatible scaffold for eco-friendly drug formulations, addressing queries related to green synthesis and circular economy in chemical manufacturing.

In summary, 5-(3,6-dihydro-2H-pyran-4-yl)-1-propyl-1,2,3,6-tetrahydropyridine (CAS No. 2167785-88-6) stands at the intersection of innovation and practicality. Its multifaceted applications—from neurological research to sustainable chemistry—make it a compelling subject for both academic and industrial stakeholders. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most challenging health and environmental issues of our time.